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Abstract
This technical guide provides a comprehensive overview of the known physical properties of

10(Z)-Heptadecenoyl chloride (CAS Number: 126761-39-5). Due to the limited availability of

specific experimental data for this compound, this document also presents comparative data for

homologous and analogous fatty acid chlorides to offer a predictive context for its

physicochemical characteristics. Furthermore, this guide outlines general experimental

protocols for the synthesis of fatty acid chlorides and the determination of their key physical

properties.

Introduction
10(Z)-Heptadecenoyl chloride is a long-chain unsaturated fatty acyl chloride. Its structure,

featuring a C17 carbon chain with a cis double bond at the 10th position and a reactive acyl

chloride group, makes it a potentially valuable intermediate in organic synthesis. Acyl chlorides

are highly reactive compounds widely used in the preparation of esters, amides, and other acyl

derivatives, which are foundational reactions in the synthesis of complex organic molecules,

including active pharmaceutical ingredients and various biomolecules. A thorough

understanding of the physical properties of 10(Z)-Heptadecenoyl chloride is crucial for its

handling, storage, and application in synthetic chemistry.
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Physicochemical Properties of 10(Z)-Heptadecenoyl
Chloride
Direct experimental data on the physical properties of 10(Z)-Heptadecenoyl chloride is scarce

in publicly available literature. The following table summarizes the currently available

information.

Property Value Source

Molecular Formula C₁₇H₃₁ClO [1]

Molecular Weight 286.88 g/mol [1]

Appearance Liquid [1]

Purity >99% [1]

Storage Conditions Freezer [1]

Note: There is conflicting information regarding the physical state, with one source suggesting it

"Typically exists as solids at room temperature". However, given its unsaturated nature and

comparison with similar compounds, a liquid or low-melting solid state is more probable.

Comparative Physical Properties of Homologous
Fatty Acid Chlorides
To provide a more comprehensive understanding of the expected physical properties of 10(Z)-
Heptadecenoyl chloride, the following table presents data for several structurally related fatty

acid chlorides. These compounds differ in chain length and saturation, which significantly

influences their physical characteristics.
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Compo
und

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Melting
Point
(°C)

Boiling
Point
(°C)

Density
(g/mL at
25°C)

Refracti
ve Index
(n20/D)

Palmitoyl

Chloride

(C16:0)

112-67-4
C₁₆H₃₁Cl

O
274.87 11-13

88-90 /

0.2

mmHg

0.906 1.452

Heptadec

anoyl

Chloride

(C17:0)

40480-

10-2

C₁₇H₃₃Cl

O
288.90 N/A

176 / 4

mmHg
0.883 1.453

Stearoyl

Chloride

(C18:0)

112-76-5
C₁₈H₃₅Cl

O
302.92 21-22

174-178 /

2 mmHg
0.897 1.454

Oleoyl

Chloride

(C18:1,

cis-9)

112-77-6
C₁₈H₃₃Cl

O
300.91 N/A

193 / 4

mmHg
0.91 1.463

Analysis: The boiling points of fatty acid chlorides increase with chain length.[2] The presence

of a cis double bond, as in oleoyl chloride, generally lowers the melting point compared to its

saturated counterpart (stearoyl chloride). Based on these trends, 10(Z)-Heptadecenoyl
chloride is expected to have a boiling point slightly higher than palmitoyl chloride and lower

than stearoyl chloride under vacuum. Its melting point is likely to be low, and it is expected to

be a liquid or a low-melting solid at room temperature. Fatty acid chlorides are generally

soluble in aprotic organic solvents and react with protic solvents like water and alcohols.[2][3]

[4]

Experimental Protocols
General Synthesis of Fatty Acid Chlorides
The conversion of a carboxylic acid to an acyl chloride is a standard transformation in organic

synthesis. A general procedure involves the reaction of the corresponding fatty acid with a
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chlorinating agent.

Objective: To synthesize a fatty acid chloride from its corresponding fatty acid.

Materials:

Fatty acid (e.g., 10(Z)-Heptadecenoic acid)

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., dichloromethane, toluene, or hexane)

Inert gas atmosphere (e.g., nitrogen or argon)

Round-bottom flask with a reflux condenser and a gas outlet

Magnetic stirrer and heating mantle

Procedure:

In a dry, two-necked round-bottom flask under an inert atmosphere, dissolve the fatty acid in

an excess of the chosen anhydrous solvent.

Slowly add the chlorinating agent (typically 1.2-2.0 equivalents) to the stirred solution at

room temperature. The reaction is often exothermic.

After the initial reaction subsides, heat the mixture to reflux and maintain for 1-3 hours, or

until the evolution of gaseous byproducts (SO₂ and HCl for thionyl chloride; CO, CO₂, and

HCl for oxalyl chloride) ceases. The progress of the reaction can be monitored by IR

spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

After the reaction is complete, remove the excess solvent and chlorinating agent under

reduced pressure using a rotary evaporator.

The crude fatty acid chloride can be purified by vacuum distillation.

Safety Precautions: Thionyl chloride and oxalyl chloride are corrosive and react violently with

water.[5] The reaction produces toxic gases (HCl, SO₂, CO). All manipulations should be
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performed in a well-ventilated fume hood. Appropriate personal protective equipment (gloves,

safety goggles, lab coat) must be worn.

Determination of Physical Properties
Standard laboratory methods can be employed to determine the physical properties of the

synthesized 10(Z)-Heptadecenoyl chloride.

Melting Point: For solid samples, the melting point can be determined using a standard

melting point apparatus. The sample is placed in a capillary tube and heated slowly, and the

temperature range over which the sample melts is recorded.

Boiling Point: The boiling point at reduced pressure is determined during vacuum distillation.

The temperature of the vapor and the corresponding pressure are recorded.

Density: The density can be measured using a pycnometer or a digital density meter at a

specified temperature.

Solubility: The solubility can be qualitatively assessed by adding a small amount of the

compound to various solvents (e.g., water, ethanol, acetone, hexane) and observing its

miscibility. For quantitative determination, a saturated solution can be prepared, and its

concentration can be determined by analytical methods.[6]

Refractive Index: The refractive index can be measured using a refractometer at a specific

temperature and wavelength (typically the sodium D-line, 589 nm).

Logical Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

a fatty acid chloride.
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Caption: General workflow for the synthesis and characterization of a fatty acid chloride.

Conclusion
While specific, experimentally verified physical property data for 10(Z)-Heptadecenoyl
chloride remains limited, this guide provides the most current available information and a

predictive framework based on the properties of analogous compounds. The provided general

experimental protocols for synthesis and characterization offer a practical starting point for

researchers working with this and similar long-chain fatty acid chlorides. Further experimental

investigation is necessary to definitively establish the physicochemical profile of 10(Z)-
Heptadecenoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 10(Z)-Heptadecenoyl chloride - CD Biosynsis [biosynsis.com]

2. AS/A-Level Chemistry - Acyl Chloride - A-level Chemistr... [tuttee.co]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15551295?utm_src=pdf-body-img
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-custom-synthesis
https://www.biosynsis.com/10z-heptadecenoyl-chloride-item-9848.html
https://www.tuttee.co/blog/as-a-level-chemistry-acyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Palmitoyl Chloride – Shreeji Chemical Industries [shreejichems.in]

4. Preparation of acid chlorides (acyl chlorides) reactions with water alcohols ammonia
amines equations reagents conditions products nucleophilic elimination reaction
mechanisms advanced A level organic chemistry revision notes doc brown [docbrown.info]

5. merckmillipore.com [merckmillipore.com]

6. Solubility - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 10(Z)-
Heptadecenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551295#what-are-the-physical-properties-of-10-z-
heptadecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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